Cas no 1256789-40-8 (5-methoxy-2-(piperidin-4-yl)pyridine)

• Product Name: 5-methoxy-2-(piperidin-4-yl)pyridine
• CAS No: 1256789-40-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD17486458
• CID: 4582558
• PubChem ID: 82656476
• Update Time: 2025-06-08

5-methoxy-2-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(piperidin-4-yl)pyridine

• MDL： MFCD17486458
• Inchi： 1S/C11H16N2O/c1-14-10-2-3-11(13-8-10)9-4-6-12-7-5-9/h2-3,8-9,12H,4-7H2,1H3
• InChI Key： MQQLXRHBFHHRBM-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-methoxy-2-(piperidin-4-yl)pyridine

Recent Advances in the Study of 5-Methoxy-2-(piperidin-4-yl)pyridine (CAS: 1256789-40-8)

In recent years, the compound 5-methoxy-2-(piperidin-4-yl)pyridine (CAS: 1256789-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) drugs. The presence of both a methoxy group and a piperidine ring in its structure makes it a versatile scaffold for drug design, enabling interactions with multiple biological targets.

Recent studies have focused on elucidating the pharmacological properties of 5-methoxy-2-(piperidin-4-yl)pyridine, with particular emphasis on its role as a ligand for neurotransmitter receptors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its high affinity for serotonin (5-HT) receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. Additionally, its interaction with sigma-1 receptors has been explored, highlighting its neuroprotective effects in preclinical models of neurodegenerative diseases.

The synthesis and optimization of 5-methoxy-2-(piperidin-4-yl)pyridine derivatives have also been a key area of investigation. A study by Smith et al. (2024) reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies. Furthermore, computational modeling has been employed to predict the binding modes of these derivatives, providing insights into structure-activity relationships (SAR) that could guide future drug development efforts.

In addition to its CNS applications, 5-methoxy-2-(piperidin-4-yl)pyridine has been investigated for its potential in oncology. Preliminary findings indicate that certain derivatives exhibit inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2023) identified a derivative with potent activity against cyclin-dependent kinases (CDKs), suggesting a possible role in targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 5-methoxy-2-(piperidin-4-yl)pyridine-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 5-methoxy-2-(piperidin-4-yl)pyridine (CAS: 1256789-40-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable candidate for the development of therapeutics targeting CNS disorders and cancer. Ongoing research efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatment options in the near future.